Cas no 1593058-80-0 (1-(Azetidin-3-yl)-3-methylpentan-1-one)

• Product Name: 1-(Azetidin-3-yl)-3-methylpentan-1-one
• CAS No: 1593058-80-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5291346
• Update Time: 2025-09-27

1-(Azetidin-3-yl)-3-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)-3-methylpentan-1-one
• 1-Pentanone, 1-(3-azetidinyl)-3-methyl-

• Inchi： 1S/C9H17NO/c1-3-7(2)4-9(11)8-5-10-6-8/h7-8,10H,3-6H2,1-2H3
• InChI Key： OJFAYBPBPLHZKN-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 1-(Azetidin-3-yl)-3-methylpentan-1-one

1-(Azetidin-3-yl)-3-methylpentan-1-one (CAS No. 1593058-80-0): An Overview of a Promising Compound in Medicinal Chemistry

1-(Azetidin-3-yl)-3-methylpentan-1-one (CAS No. 1593058-80-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and structural flexibility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 1-(Azetidin-3-yl)-3-methylpentan-1-one.

Chemical Structure and Properties

The molecular formula of 1-(Azetidin-3-yl)-3-methylpentan-1-one is C₉H₁₇NO, with a molecular weight of 155.24 g/mol. The compound features an azetidine ring, which is a four-membered heterocyclic ring containing one nitrogen atom. The presence of this ring imparts unique conformational properties to the molecule, making it highly suitable for various biological interactions. The ketone group at the C-1 position and the methyl substituent at the C-3 position further contribute to its chemical reactivity and biological activity.

Synthesis Methods

The synthesis of 1-(Azetidin-3-yl)-3-methylpentan-1-one has been reported using several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 3-aminoazetidine with an appropriate ketone precursor in the presence of a coupling reagent. For example, a study published in the Journal of Organic Chemistry described a high-yielding synthesis route using 3-aminoazetidine hydrochloride and 4-methylpentan-2-one under mild conditions. This method not only provides good yields but also allows for easy functionalization of the azetidine ring, making it a versatile starting material for further derivatization.

Biological Activity and Therapeutic Potential

Recent research has highlighted the potential therapeutic applications of 1-(Azetidin-3-yl)-3-methylpentan-1-one. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory effects, 1-(Azetidin-3-yl)-3-methylpentan-1-one has shown promise in neurodegenerative diseases. A study conducted by researchers at Harvard University found that this compound can protect neuronal cells from oxidative stress-induced damage by enhancing the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 1-(Azetidin-3-yl)-3-methylpentan-1-one may have potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 1-(Azetidin-3-yl)-3-methylpentan-1-one into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various inflammatory and neurodegenerative disorders. Early-phase clinical trials are underway to evaluate its safety, pharmacokinetics, and efficacy in human subjects.

In parallel, ongoing research is focused on optimizing the chemical structure of 1-(Azetidin-3-yl)-3-methylpentan-1-one to enhance its potency and selectivity. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These efforts aim to develop more effective derivatives with improved therapeutic profiles.

Conclusion

1-(Azetidin-3-yl)-3-methylpentan-1-one (CAS No. 1593058-80-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and neuroprotective properties, makes it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound, it holds significant promise for addressing unmet medical needs in various diseases.